Cas no 2134-91-0 (5-Carboxyvanillic Acid)

• Product Name: 5-Carboxyvanillic Acid
• CAS No: 2134-91-0
• MF: C₉H₈O₆
• MW: 212.156223297119
• MDL: MFCD00016505
• CID: 255649
• PubChem ID: 16488
• Update Time: 2025-04-19

5-Carboxyvanillic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methoxy-
• 4-hydroxy-5-methoxy-1,3-Benzenedicarboxylic acid
• 4-hydroxy-5-methoxybenzene-1,3-dicarboxylic acid
• 4-Hydroxy-5-methoxyisophthalate
• 4-hydroxy-5-methoxy-isophthalic acid
• 4-Hydroxy-5-methoxy-isophthalsaeure
• 5-Carboxy-vanilinsaeure
• 5-carboxyvanillate
• 5-Carboxyvanillic acid
• 5-Carboxy-vanillinsaeure
• EINECS 218-366-7
• Q27155553
• 1,3-Benzenedicarboxylic acid, 4-hydroxy-5-methoxy-
• 2134-91-0
• 4-Hydroxy-5-methoxy-1,3-benzenedicarboxylate
• DTXSID60175607
• SCHEMBL7824527
• C18338
• NS00026847
• 4-Hydroxy-5-methoxyisophthalic acid
• FT-0727806
• CHEBI:81684
• NLSSJYQPZIQJNC-UHFFFAOYSA-N
• DTXCID1098098
• DB-066486
• 5CVA cpd
• 5-Carboxyvanillic Acid

• MDL： MFCD00016505
• Inchi： 1S/C9H8O6/c1-15-6-3-4(8(11)12)2-5(7(6)10)9(13)14/h2-3,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： NLSSJYQPZIQJNC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC(C(=O)O)=C1O

Computed Properties

• Exact Mass: 212.03200
• Monoisotopic Mass: 212.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 455.6±45.0 °C at 760 mmHg
• Flash Point: 188.1±22.2 °C
• Refractive Index: 1.629
• PSA: 104.06000
• LogP: 0.79720
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Carboxyvanillic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives